Cas no 1261458-49-4 (C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine)

• Product Name: C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine
• CAS No: 1261458-49-4
• MF: C₁₄H₁₁F₄NO
• MW: 285.236857652664
• CID: 4996880
• Update Time: 2025-08-04

C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine

• Inchi： 1S/C14H11F4NO/c15-13-5-4-10(6-11(13)8-19)9-2-1-3-12(7-9)20-14(16,17)18/h1-7H,8,19H2
• InChI Key： NZSOALAYPQKHQH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CN)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine

Recent Advances in the Study of C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS: 1261458-49-4)

In recent years, the compound C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS: 1261458-49-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl structure with fluorine and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient construction of the biphenyl core. The introduction of the trifluoromethoxy group, a key pharmacophore, has been particularly challenging, but recent breakthroughs in fluorination techniques have addressed these issues. These advancements have facilitated the production of this compound on a larger scale, enabling more extensive biological evaluations.

Biological studies have revealed that C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro assays have demonstrated its high affinity for certain G protein-coupled receptors (GPCRs), which are implicated in neurological and psychiatric disorders. Furthermore, preclinical studies in animal models have shown that this compound can cross the blood-brain barrier effectively, suggesting its potential as a central nervous system (CNS) drug candidate. These findings have sparked interest in its application for conditions such as depression, anxiety, and neurodegenerative diseases.

Recent investigations into the pharmacokinetic and pharmacodynamic properties of C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine have provided valuable insights. The compound exhibits favorable metabolic stability and a relatively long half-life, which are critical for its therapeutic utility. Additionally, toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results support the continued development of this compound as a potential drug candidate.

Despite these promising findings, challenges remain in the clinical translation of C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine. Issues such as formulation optimization, dose-response relationships, and long-term safety need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical trials.

In conclusion, C-(4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS: 1261458-49-4) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable subject for further research. Continued exploration of its mechanisms of action and therapeutic potential will undoubtedly contribute to the advancement of novel treatments for CNS disorders and other medical conditions.